Sumikagel

• CAS No.: 75497-68-6
• Molecular Formula: C5H8O3
• Molecular Weight: 116.11 g/mol
• IUPAC Name: ethenol;prop-2-enoic acid
• InChI: InChI=1S/C3H4O2.C2H4O/c1-2-3(4)5;1-2-3/h2H,1H2,(H,4,5);2-3H,1H2
• InChI Key: NPERTKSDHFSDLC-UHFFFAOYSA-N
• SMILES: C=CC(=O)O.C=CO
• Synonyms: N 1010; N-1010; Sumikagel

Description

Sumikagel refers to a class of polyacrylamide (PAM)-based polymers, specifically copolymers of acrylamide and sodium acrylate. These compounds are widely utilized as water-absorbing agents, flocculants, and stabilizers in industrial and biochemical applications. For example, Sumikagel N-100 is a crosslinked sodium polyacrylate known for its high water-absorption capacity, making it effective in protein concentration and purification workflows . Its structure allows it to form hydrogels, which retain large volumes of water while maintaining mechanical stability. Sumikagel variants are also employed in wastewater treatment, pharmaceuticals, and agriculture due to their biocompatibility and tunable physicochemical properties .

Comparison with Similar Compounds

Comparison with Similar Compounds

Sumikagel belongs to the broader category of polyacrylamides (PAMs), which are classified based on their ionic charge (anionic, cationic, non-ionic) and molecular architecture. Below is a detailed comparison with structurally and functionally analogous compounds:

Structural and Functional Analogues

Compound	Chemical Composition	Key Properties	Primary Applications
Sumikagel N-100	Crosslinked sodium polyacrylate	High water absorption (≥500x its weight), pH-stable hydrogel formation	Protein concentration, chromatography
Reten 423	Anionic polyacrylamide	High molecular weight (10–15 MDa), excellent flocculation efficiency	Mining wastewater treatment
Magnafloc 156	Cationic polyacrylamide	Charge density: 20–40%, effective in acidic conditions	Paper manufacturing, sludge dewatering
Polyplus™	Acrylamide/sodium acrylate copolymer	Moderate viscosity, thermal stability up to 80°C	Enhanced oil recovery, agriculture
Kayafloc A 275	Non-ionic polyacrylamide	Low charge density, shear-resistant	Food processing, textiles

Performance Metrics

• Water Absorption : Sumikagel N-100 outperforms Reten 423 and Magnafloc 156 in water retention, with absorption capacities exceeding 500 g/g compared to <100 g/g for standard PAMs .
• Charge Density : Cationic variants like Magnafloc 156 excel in binding negatively charged particles (e.g., clays), while anionic Sumikagel is optimal for cationic contaminants .
• Thermal Stability: Polyplus™ and Sumikagel retain functionality up to 80°C, whereas non-ionic Kayafloc A 275 degrades above 60°C .

Research Findings

• A 2021 study highlighted Sumikagel’s superior performance in protein purification over traditional dextran-based gels, achieving 95% recovery rates for periplasmic proteins in E. coli extracts .
• In wastewater treatment, Reten 423 reduced turbidity by 90% in mining effluents, but Sumikagel demonstrated better cost-efficiency in large-scale applications due to lower dosage requirements .
• Comparative toxicity studies show cationic PAMs (e.g., Magnafloc 156) pose higher ecotoxicity risks than anionic Sumikagel, limiting their use in environmental applications .

Critical Analysis of Limitations

• Sumikagel: Limited effectiveness in high-salinity environments due to reduced swelling capacity .